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Compound of Interest

Compound Name: (2S)-OMPT

Cat. No.: B024390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (2S)-OMPT, a potent and

selective agonist for the Lysophosphatidic Acid Receptor 3 (LPA3), in transfected cell line

models. This document outlines the signaling pathways activated by (2S)-OMPT, presents key

quantitative data, and offers detailed protocols for essential experiments.

(2S)-OMPT: A Selective Agonist for LPA3 Receptor Studies

(2S)-OMPT, or L-sn-1-O-oleoyl-2-O-methylglyceryl-3-phosphothionate, is a metabolically

stabilized analog of lysophosphatidic acid (LPA) that demonstrates high potency and selectivity

for the LPA3 receptor.[1] Its stability and selectivity make it an invaluable tool for dissecting the

physiological and pathological roles of LPA3 signaling in various cellular contexts.

Mechanism of Action
Upon binding to the LPA3 receptor, a G-protein coupled receptor (GPCR), (2S)-OMPT initiates

a cascade of intracellular signaling events. LPA3 is known to couple primarily to Gαq/11 and

Gαi/o proteins.[2][3] Activation of these G-proteins leads to the stimulation of downstream

effector enzymes and the modulation of second messenger levels, ultimately influencing

cellular processes such as proliferation, migration, and calcium mobilization.[2] The signaling

initiated by (2S)-OMPT, particularly calcium mobilization and ERK phosphorylation, appears to

be mediated through a pertussis toxin-insensitive G-protein, likely Gq/11.
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Quantitative Data Summary
The following tables summarize the potency of (2S)-OMPT in comparison to the endogenous

ligand, LPA, in LPA3-transfected HEK293 cells across various functional assays.

Assay Ligand Cell Line EC50 (nM)

Receptor

Phosphorylation
(2S)-OMPT

LPA3-transfected

HEK293
10 ± 2

LPA
LPA3-transfected

HEK293
270 ± 70

ERK 1/2

Phosphorylation
(2S)-OMPT

LPA3-transfected

HEK293
5

LPA
LPA3-transfected

HEK293
290

Intracellular Calcium (2S)-OMPT
LPA3-transfected

HEK293
425 ± 50

Mobilization LPA
LPA3-transfected

HEK293
300 ± 40

GTP[γ-35S] Binding OMPT
LPA3-transfected

HEK293T
276

LPA
LPA3-transfected

HEK293T
196

Signaling Pathways and Experimental Workflows
LPA3 Signaling Pathway Activated by (2S)-OMPT
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Cell Preparation

Functional Assays

Data Analysis

Culture HEK293 cells

Transfect with LPA3 receptor plasmid

Seed LPA3-HEK293 cells into assay plates

Stimulate cells with (2S)-OMPT

Calcium Mobilization Assay ERK Phosphorylation Assay
(Western Blot) GTPγS Binding Assay Receptor Internalization Assay

(Immunofluorescence)

Quantify Assay Readouts

Determine EC50 values

Compare with LPA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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